![molecular formula C10H12F2N2 B1466709 1-[(2,6-Difluorophenyl)methyl]azetidin-3-amine CAS No. 1465009-11-3](/img/structure/B1466709.png)
1-[(2,6-Difluorophenyl)methyl]azetidin-3-amine
Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been described in the literature. For instance, the synthesis of new heterocyclic amino acid derivatives containing azetidine and oxetane rings has been reported . The starting (N-Boc-azetidin-3-ylidene)acetate was obtained from (N-Boc)azetidin-3-one by the DBU-catalysed Horner–Wadsworth–Emmons reaction, followed by aza-Michael addition with NH-heterocycles to yield the target functionalised 3-substituted 3-(acetoxymethyl)azetidines .Scientific Research Applications
Pharmacology
In pharmacology, this compound serves as a precursor for the synthesis of various pharmaceutical agents . Its structure is conducive to modifications that can lead to the development of new drugs with potential antibacterial, antiviral, or anticancer properties . The fluorinated moiety, in particular, is of interest due to its ability to improve the bioavailability and metabolic stability of pharmaceuticals.
Biochemistry
Biochemically, “1-[(2,6-Difluorophenyl)methyl]azetidin-3-amine” can be utilized in the study of enzyme-substrate interactions. Its unique structure allows it to act as an inhibitor or substrate analogue for enzymes, aiding in the understanding of enzymatic pathways and mechanisms .
Medicinal Chemistry
In medicinal chemistry, this compound is used for the design and optimization of new therapeutic molecules. Its incorporation into larger molecules can lead to the discovery of compounds with enhanced therapeutic effects and reduced side effects .
Organic Synthesis
“1-[(2,6-Difluorophenyl)methyl]azetidin-3-amine” finds application in organic synthesis as a building block for the construction of complex molecules. It is particularly useful in the synthesis of azetidine-containing compounds, which are valuable intermediates in organic chemistry .
Chemical Engineering
In chemical engineering, this compound can be involved in process optimization studies. Its reactions and behavior under various conditions can provide insights into reaction kinetics and process design, which are crucial for scaling up chemical production .
Materials Science
Lastly, in materials science, the compound’s properties may be explored for the development of new materials with specific characteristics, such as fluorinated polymers or coatings that exhibit unique physical and chemical properties due to the presence of the difluorophenyl group .
properties
IUPAC Name |
1-[(2,6-difluorophenyl)methyl]azetidin-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12F2N2/c11-9-2-1-3-10(12)8(9)6-14-4-7(13)5-14/h1-3,7H,4-6,13H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NSWMKGUYGBTRAA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1CC2=C(C=CC=C2F)F)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12F2N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(2,6-Difluorophenyl)methyl]azetidin-3-amine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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